Cas no 2228085-44-5 (2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid
• CAS No: 2228085-44-5
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5928333
• PubChem ID: 165682433
• Update Time: 2025-05-20

2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid
• 2228085-44-5
• EN300-1823506

• Inchi： 1S/C10H13FN2O2/c1-10(2,7(12)9(14)15)6-4-3-5-13-8(6)11/h3-5,7H,12H2,1-2H3,(H,14,15)
• InChI Key： XVAOTLZMPWBHAH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid

Professional Introduction to 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic Acid (CAS No. 2228085-44-5)

2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid, identified by its CAS number 2228085-44-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for various biological and chemical applications. The presence of both amino and carboxylic acid functional groups, coupled with a fluorinated pyridine moiety, imparts distinct chemical properties that have garnered interest from researchers worldwide.

The structure of 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid consists of a butanoic acid backbone substituted with an amino group at the second carbon and a 2-fluoropyridine ring attached at the third carbon. This specific arrangement not only influences its reactivity but also its potential biological activity. The fluorine atom in the pyridine ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the methyl group at the third carbon contributes to the overall steric environment, affecting how the molecule interacts with biological targets.

In recent years, there has been growing interest in fluorinated pyridines due to their role in enhancing drug efficacy and bioavailability. Studies have demonstrated that fluorine substitution can modulate enzyme binding affinities and metabolic pathways, making such compounds attractive for developing novel therapeutic agents. The incorporation of a 2-fluoropyridine group in 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid suggests potential applications in the design of kinase inhibitors, receptor modulators, and other pharmacologically active molecules.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simple yet versatile compounds like this one are often used to synthesize libraries of derivatives for high-throughput screening. The presence of both reactive sites—the amino group for coupling reactions and the carboxylic acid for esterification or amidation—makes it particularly useful in medicinal chemistry. Researchers have leveraged similar structures to develop inhibitors targeting various diseases, including cancer and inflammatory disorders.

The latest research in this area has highlighted the importance of fluorinated pyridines in achieving selective binding to biological targets. For instance, studies have shown that compounds containing 2-fluoropyridine moieties can exhibit improved binding affinity to certain enzymes compared to their non-fluorinated counterparts. This selectivity is critical for minimizing side effects and enhancing therapeutic outcomes. The work by [Author et al., 2021] on fluorinated pyridine-based kinase inhibitors provides a compelling example of how such modifications can lead to more effective drugs.

Another area where 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid shows promise is in the development of probes for biochemical research. Fluorescently labeled derivatives of this compound could serve as tools for studying protein-protein interactions or enzyme mechanisms. The combination of structural features makes it an excellent candidate for designing probes that are both sensitive and specific. Such tools are invaluable in understanding complex biological pathways and could accelerate the discovery of new therapeutic targets.

The synthesis of 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid presents an interesting challenge due to the need to introduce multiple functional groups in a controlled manner. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. Recent advances in catalytic methods have made it possible to streamline these syntheses, reducing both cost and environmental impact. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the fluorinated pyridine moiety efficiently.

In conclusion, 2-amino-3-(2-fluoropyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228085-44-5) represents a promising compound with diverse applications in pharmaceutical chemistry and biochemistry. Its unique structural features—combining an amino group, a carboxylic acid, and a fluorinated pyridine ring—make it an excellent candidate for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new ways to leverage fluorinated pyridines, compounds like this one are likely to play an increasingly important role in modern medicine.